Cas no 657424-58-3 (1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-)
657424-58-3 structure
Product Name:1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
CAS No:657424-58-3
MF:C10H8ClFN2O
MW:226.634724617004
CID:1691360
PubChem ID:62515023
Update Time:2024-08-31
1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)-
- 3-chloromethyl-5-(2-fluoro-5-methyl-phenyl)-[1,2,4]oxadiazole
- DB-331243
- AKOS011805080
- XYOLTWLVHYEZIA-UHFFFAOYSA-N
- 657424-58-3
- SCHEMBL1545399
-
- Inchi: 1S/C10H8ClFN2O/c1-6-2-3-8(12)7(4-6)10-13-9(5-11)14-15-10/h2-4H,5H2,1H3
- InChI Key: XYOLTWLVHYEZIA-UHFFFAOYSA-N
- SMILES: O1C(C2=CC(C)=CC=C2F)=NC(CCl)=N1
Computed Properties
- Exact Mass: 226.03104
- Monoisotopic Mass: 226.0309187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.316±0.06 g/cm3(Predicted)
- Boiling Point: 341.4±52.0 °C(Predicted)
- PSA: 38.92
- pka: -3.16±0.50(Predicted)
1,2,4-Oxadiazole, 3-(chloromethyl)-5-(2-fluoro-5-methylphenyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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